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Abstract

Methyl isobutyrate (methyl 2-methylpropanoate) is an ester with a characteristic fruity aroma,
finding applications as a flavoring agent, solvent, and intermediate in organic synthesis. This
document provides a comprehensive overview of the discovery, history, and key experimental
protocols related to methyl isobutyrate. It includes a detailed historical context, a thorough
examination of its synthesis, tabulated quantitative data, and diagrams of relevant chemical
pathways and experimental workflows.

Introduction

Methyl isobutyrate, with the chemical formula CsH1002, is the methyl ester of isobutyric acid.[1]
It is a colorless liquid known for its pleasant, fruity scent reminiscent of apples and apricots.[2]
This compound is found naturally in various fruits such as strawberries, pineapple, and papaya,
and is also produced synthetically for a wide range of industrial applications.[3] Its utility spans
the flavor and fragrance industry, where it is used to impart fruity notes, to the chemical
industry, where it serves as a solvent and a precursor for the synthesis of other organic
compounds.[2][4]
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While a singular, definitive moment of discovery for methyl isobutyrate is not well-documented,
its history is intrinsically linked to the broader development of organic chemistry in the 19th
century, particularly the study of carboxylic acids and the development of esterification
reactions.

The journey to methyl isobutyrate begins with its parent carboxylic acid, isobutyric acid (2-
methylpropanoic acid). Isobutyric acid was first isolated from carob beans (Ceratonia siliqua)
and its structure was elucidated in the mid-19th century. The systematic study of esters,
organic compounds formed from the reaction of an acid and an alcohol, gained significant
momentum during this period. The term "ester" itself was coined by the German chemist
Leopold Gmelin in the first half of the 19th century.[3]

The landmark work of Emil Fischer and Arthur Speier in 1895 on the acid-catalyzed
esterification of carboxylic acids provided a straightforward and efficient method for the
synthesis of a wide variety of esters.[5] This reaction, now known as the Fischer-Speier
esterification, involves heating a carboxylic acid and an alcohol in the presence of a strong acid
catalyst, typically sulfuric acid or hydrochloric acid.[6] Given the availability of isobutyric acid
and methanol, and the simplicity of the Fischer-Speier method, it is highly probable that methyl
iIsobutyrate was first synthesized around this time as a direct application of this novel and
versatile reaction.

Early investigations into the synthesis and properties of esters were driven by the desire to
understand the fundamental principles of organic reactions and to create new substances with
interesting sensory properties. The fruity aromas of many esters, including methyl isobutyrate,
made them attractive targets for chemists exploring the relationship between chemical structure
and odor.

Physicochemical Properties

A summary of the key physicochemical properties of methyl isobutyrate is presented in the
table below.
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Property Value

Molecular Formula CsH1002

Molecular Weight 102.13 g/mol

CAS Number 547-63-7
Appearance Colorless liquid
Odor Fruity, apple-like
Boiling Point 92-93 °C

Melting Point -84 °C

Density 0.891 g/mL at 25 °C

Solubility in Water

Sparingly soluble

Solubility in Organic Solvents

Soluble in ethanol, ether

Synthesis of Methyl Isobutyrate

The primary method for both laboratory and industrial-scale synthesis of methyl isobutyrate is
the Fischer-Speier esterification of isobutyric acid with methanol.

Fischer-Speier Esterification

The overall reaction for the Fischer-Speier esterification of isobutyric acid with methanol is as
follows:

(CH3)2CHCOOH + CH30H = (CH3)2CHCOOCHs + H20

This is a reversible reaction, and to achieve a high yield of the ester, the equilibrium must be
shifted to the right. This is typically accomplished by using an excess of one of the reactants
(usually the less expensive one, methanol) or by removing one of the products (water) as it is
formed.

A diagram of the Fischer-Speier esterification reaction pathway is provided below.
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(CHsOH)
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Reaction

Combine Isobutyric Acid,
Methanol, and H2SOa

l

Heat to Reflux
(2-3 hours)

Worl«up

Cool to Room Temperature

l

Wash with Water

:

Wash with 5% NaHCOs

l

Wash with Brine

PurifiLation

Dry over MgSOa4

:

Filter

l

Simple Distillation

Collect Methyl Isobutyrate
(b.p. 92-93 °C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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